Cas no 1270582-06-3 (4-(1-AMINOPROPYL)-2-METHYLPHENOL)

• Product Name: 4-(1-AMINOPROPYL)-2-METHYLPHENOL
• CAS No: 1270582-06-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5582457
• PubChem ID: 55283574
• Update Time: 2025-05-23

4-(1-AMINOPROPYL)-2-METHYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINOPROPYL)-2-METHYLPHENOL
• Phenol, 4-(1-aminopropyl)-2-methyl-
• AKOS006346394
• 1270582-06-3
• EN300-1276982

• Inchi： 1S/C10H15NO/c1-3-9(11)8-4-5-10(12)7(2)6-8/h4-6,9,12H,3,11H2,1-2H3
• InChI Key： LMAOVIGTBVKDKO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)C(CC)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 278.5±25.0 °C(Predicted)
• pka: 10.59±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 4-(1-AMINOPROPYL)-2-METHYLPHENOL

Introduction to 4-(1-AMINOPROPYL)-2-METHYLPHENOL (CAS No. 1270582-06-3)

4-(1-AMINOPROPYL)-2-METHYLPHENOL, identified by the Chemical Abstracts Service Number (CAS No.) 1270582-06-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an aromatic ring with an aminopropyl side chain, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both hydrophilic and lipophilic moieties makes it a versatile intermediate for designing molecules with tailored physicochemical properties.

The structural composition of 4-(1-AMINOPROPYL)-2-METHYLPHENOL includes a phenolic group attached to a methyl-substituted benzene ring, further functionalized with a propylamine chain. This configuration imparts both basicity due to the amine group and solubility advantages due to the hydroxyl and alkyl chains. Such structural features are often exploited in the synthesis of bioactive molecules, where precise control over solubility, reactivity, and interaction with biological targets is crucial.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The phenolic moiety in 4-(1-AMINOPROPYL)-2-METHYLPHENOL is particularly noteworthy, as phenols and their derivatives are well-documented for their antioxidant, anti-inflammatory, and antimicrobial properties. The amine side chain provides an additional handle for further derivatization, enabling the creation of more complex pharmacophores.

One of the most compelling aspects of 4-(1-AMINOPROPYL)-2-METHYLPHENOL is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For instance, its structural framework has been explored in the design of molecules with potential applications in neurodegenerative disorders, where modulating oxidative stress and protein aggregation is key. The compound’s ability to interact with biological targets through both hydrophobic and hydrophilic interactions makes it particularly valuable for such applications.

Recent studies have highlighted the role of 4-(1-AMINOPROPYL)-2-METHYLPHENOL in the development of inhibitors for enzymes involved in metabolic pathways relevant to inflammation and cancer. The phenolic group serves as a hydrogen bond acceptor, while the amine group can act as a hydrogen bond donor or participate in salt bridge formation, enhancing binding affinity to protein targets. These characteristics make it an attractive scaffold for structure-based drug design.

The synthesis of 4-(1-AMINOPROPYL)-2-METHYLPHENOL typically involves multi-step organic transformations, starting from commercially available precursors such as 2-methylphenol (thymol) and propylamine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-nitrogen bond between the aromatic ring and the amine side chain.

In addition to its pharmaceutical applications, 4-(1-AMINOPROPYL)-2-METHYLPHENOL has shown promise in materials science and chemical biology. Its ability to form stable complexes with metal ions has been explored in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials have potential uses in catalysis, gas storage, and sensing applications. Furthermore, its interaction with biomolecules has been studied to understand molecular recognition processes at the atomic level.

The growing body of research on 4-(1-AMINOPROPYL)-2-METHYLPHENOL underscores its significance as a versatile chemical entity. As our understanding of molecular interactions deepens, new applications for this compound are likely to emerge. Ongoing investigations into its pharmacological effects, synthetic modifications, and material science applications promise to further expand its utility across multiple disciplines.

In conclusion,4-(1-AMINOPROPYL)-2-METHYLPHENOL (CAS No. 1270582-06-3) represents a fascinating compound with broad implications in chemistry and biology. Its unique structure offers opportunities for innovation in drug discovery, material design, and fundamental research. As scientific exploration continues，this molecule is poised to play an increasingly important role in advancing our knowledge and capabilities across various scientific fields.